Cas no 139750-61-1 (Undecanoic acid, 11-fluoro-2-methyl-)

• Product Name: Undecanoic acid, 11-fluoro-2-methyl-
• CAS No: 139750-61-1
• MF: C₁₂H₂₃FO₂
• MW: 218.308227777481
• CID: 1290208
• Update Time: 2024-08-03

Undecanoic acid, 11-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-fluoro-2-methyl-

• Inchi： 1S/C12H23FO2/c1-11(12(14)15)9-7-5-3-2-4-6-8-10-13/h11H,2-10H2,1H3,(H,14,15)
• InChI Key： RIXLPXJPGBLVFS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CCCCCCCCCF

Computed Properties

• Exact Mass: 218.16829

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 319.1±7.0 °C(Predicted)
• PSA: 37.3
• pka: 4.82±0.21(Predicted)